Cas no 52619-75-7 (Ethanesulfonic acid, 2-amino-, methyl ester)
52619-75-7 structure
Product Name:Ethanesulfonic acid, 2-amino-, methyl ester
CAS No:52619-75-7
MF:C3H9NO3S
MW:139.173459768295
CID:359234
PubChem ID:19434687
Update Time:2025-04-19
Ethanesulfonic acid, 2-amino-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Ethanesulfonic acid, 2-amino-, methyl ester
- methyl 2-aminoethanesulfonate
- methyltaurinate
- SCHEMBL355846
- AKOS006351090
- DTXSID30598809
- Methyl 2-aminoethane-1-sulfonate
- 52619-75-7
-
- Inchi: 1S/C3H9NO3S/c1-7-8(5,6)3-2-4/h2-4H2,1H3
- InChI Key: CEPFHYCUZFQHSM-UHFFFAOYSA-N
- SMILES: S(CCN)(=O)(=O)OC
Computed Properties
- Exact Mass: 139.03037
- Monoisotopic Mass: 139.03031432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.3
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- PSA: 69.39
Ethanesulfonic acid, 2-amino-, methyl ester Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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